5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]furan-2-carbaldehyde

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• SMILES: CC1(CCN(C1)C2=CC=C(O2)C=O)CO
• InChI: InChI=1S/C11H15NO3/c1-11(8-14)4-5-12(7-11)10-3-2-9(6-13)15-10/h2-3,6,14H,4-5,7-8H2,1H3
• InChIKey: WEPFBCJFNHREQR-UHFFFAOYSA-N

5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]furan-2-carbaldehyde: Sourcing Guide for Procurement Scientists and Medicinal Chemists

5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]furan-2-carbaldehyde (CAS 1851134-70-7) is a heterocyclic building block combining a furan-2-carbaldehyde core with a 3-hydroxymethyl-3-methylpyrrolidine substituent . This compound belongs to the pyrrolidinylfuran-2-carbaldehyde class, which is actively investigated for enzymatic inhibition and antimicrobial applications [1]. Its molecular formula is C₁₁H₁₅NO₃ with a molecular weight of 209.24 g/mol, featuring two hydrogen bond donors, four hydrogen bond acceptors, and a high sp³ carbon fraction (Fsp³ = 0.82) that contributes to three-dimensional conformational complexity relevant to fragment-based drug discovery .

Dual reactive handles: furan-2-carbaldehyde and primary alcohol

Expanded hydrogen bonding profile vs. simpler 3-substituted analogs

High sp³ carbon fraction supports 3D complexity in fragment-based discovery

Reported in enzymatic inhibition and antimicrobial screening research

• [1] Kuujia. Cas no 1694178-81-8 (5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde). Compound datasheet, 2025. View Source

Why 5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]furan-2-carbaldehyde Cannot Be Replaced by Generic Pyrrolidinylfuran Analogs

Pyrrolidinylfuran-2-carbaldehyde analogs bearing different substituents at the pyrrolidine 3-position exhibit divergent physicochemical and biological profiles that preclude simple interchange. The 3-hydroxymethyl-3-methyl substitution pattern in the target compound introduces an additional hydrogen bond donor (HBD = 2) and a primary alcohol moiety capable of further derivatization (e.g., esterification, oxidation, or etherification), which is absent in the simpler 3-hydroxy-3-methyl, 3-methoxy-3-methyl, and unsubstituted pyrrolidine variants . These structural differences manifest in altered lipophilicity (estimated XLogP ranges from ~0.9 for the hydroxy analog to ~1.5 for the methoxy analog), hydrogen bonding capacity, and steric bulk around the pyrrolidine nitrogen, all of which can significantly shift target binding affinity, metabolic stability, and synthetic utility [1]. Consequently, SAR campaigns and synthetic route design must treat each analog as a distinct chemical entity.

Hydrogen bond donor count alters target interaction potential

Hydroxymethyl adds a second H-bond donor absent in 3-OH, 3-OMe, and unsubstituted pyrrolidine analogs; binding affinity profiles may not transfer directly.

Lipophilicity and polarity shift ADME behavior

Intermediate logP between 3-hydroxy and 3-methoxy variants can lead to different permeability and metabolic stability; direct swap may require re-optimization.

Primary alcohol reactivity enables unique derivatization pathways

Tertiary alcohol (3-OH) and methyl ether (3-OMe) analogs lack the versatile oxidation, esterification, and Mitsunobu potential; synthetic routes designed for the target compound may not reproduce with alternative building blocks.

• [1] Kuujia. Cas no 1694178-81-8 (5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde). Computed properties: XLogP3 = 0.9, HBD = 1, HBA = 4, tPSA = 53.7 Ų. View Source

Quantitative Differentiation Evidence for 5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]furan-2-carbaldehyde Against Closest Analogs

Hydrogen Bond Donor Count Advantage Over 3-Hydroxy and 3-Methoxy Analogs

The target compound possesses two hydrogen bond donors (hydroxymethyl -OH + no additional donor), versus one HBD for 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde (tertiary alcohol only) [1] and zero HBD for 5-(3-Methoxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde . The primary alcohol in the target can act as both HBD and HBA, while the tertiary alcohol in the hydroxy analog is predominantly HBD-only and the methoxy analog is HBA-only. This difference in hydrogen bonding capacity directly influences aqueous solubility, membrane permeability, and target engagement potential as described by Lipinski's Rule of 5 parameter space.

H-Bond Donors

Reported

Target: HBD = 2 (primary alcohol)
3-OH analog: HBD = 1
3-OMe analog: HBD = 0
Δ = +1 vs. 3-OH; +2 vs. 3-OMe

Additional H-bond donor may expand target contact profile

Computed property; verify in binding assays

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	HBD = 2; Hydrogen Bond Acceptor Count = 4
Comparator Or Baseline	5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde: HBD = 1, HBA = 4 [1]; 5-(3-Methoxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde: HBD = 0, HBA = 4 ; 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde: HBD = 0, HBA = 3
Quantified Difference	+1 HBD vs. hydroxy analog; +2 HBD vs. methoxy and unsubstituted analogs
Conditions	Computed properties from standard PubChem/PubChem-derived algorithms (XLogP3, Topological PSA)

Why This Matters

An additional hydrogen bond donor can strengthen specific target interactions (e.g., with backbone carbonyls in kinase hinge regions or DHODH ubiquinone binding sites), potentially enhancing binding affinity and selectivity in lead optimization campaigns.

• [1] Kuujia. Cas no 1694178-81-8 (5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde). Computed properties: HBD = 1, HBA = 4, XLogP3 = 0.9, tPSA = 53.7 Ų. View Source

Lipophilicity Modulation Relative to 3-Hydroxy and 3-Methoxy Analogs

The lipophilicity of the target compound is expected to fall between the more polar 3-hydroxy analog (XLogP3 = 0.9) [1] and the more lipophilic 3-methoxy analog (XLogP3 = 1.5) . The hydroxymethyl group (-CH₂OH) provides intermediate polarity compared to -OH and -OCH₃. While directly measured logP data for the target compound are not publicly available, the calculated logP of the unsubstituted comparator 5-(pyrrolidin-1-yl)furan-2-carbaldehyde is reported as LogP = 1.76 , serving as an upper-bound baseline for the class. The target's polar surface area is estimated at 59.7–62.3 Ų (based on adding 6–9 Ų for -CH₂OH vs. -OH), positioning it within favorable oral bioavailability space (tPSA < 140 Ų) while offering tunability for CNS penetration (optimal tPSA < 90 Ų).

Lipophilicity (XLogP3)

Class-level

Target: est. 0.9–1.3
3-OH: 0.9
3-OMe: 1.5
Unsub.: 1.76

Intermediate polarity suitable for ADME tuning

Exact logP not publicly reported; class-level inference

Evidence Dimension	Lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3 estimated at 0.9–1.3 (interpolated between -OH and -OCH₃ analogs); exact value not publicly reported
Comparator Or Baseline	3-Hydroxy analog: XLogP3 = 0.9 [1]; 3-Methoxy analog: XLogP3 = 1.5 ; Unsubstituted pyrrolidine analog: LogP = 1.76
Quantified Difference	~0.2–0.6 log unit increase vs. 3-hydroxy analog; ~0.2–0.6 log unit decrease vs. 3-methoxy analog
Conditions	Computed XLogP3 values from vendor datasheets; unsubstituted analog LogP from chemsrc.com (ACD/Labs algorithm)

Why This Matters

The intermediate lipophilicity of the target compound offers a differentiated ADME profile that can be exploited when both the 3-hydroxy analog is too polar (poor membrane permeability) and the 3-methoxy analog is too lipophilic (higher metabolic clearance risk, poorer solubility).

• [1] Kuujia. Cas no 1694178-81-8 (5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde). XLogP3 = 0.9. View Source

Synthetic Derivatization Versatility via Primary Alcohol Handle

The primary hydroxymethyl group in the target compound enables selective derivatization reactions that are inaccessible to the 3-hydroxy (tertiary alcohol) and 3-methoxy (ether) analogs . Specifically, the primary alcohol can undergo: (i) oxidation to a carboxylic acid or aldehyde for further coupling; (ii) esterification with activated carboxylic acids; (iii) Mitsunobu reactions for stereochemical inversion; and (iv) conversion to a leaving group (e.g., mesylate, tosylate) for nucleophilic displacement. In contrast, the tertiary alcohol in 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde is significantly less reactive toward esterification and cannot be oxidized without skeletal rearrangement, while the methyl ether in the 3-methoxy analog is essentially inert under mild conditions . This differential reactivity makes the target compound a more versatile intermediate for constructing focused compound libraries.

Derivatization Scope

Class-level

Primary alcohol: oxidation, esterification, Mitsunobu, sulfonation
3-OH: sluggish tertiary alcohol
3-OMe: inert ether

Broader synthetic divergence supports library synthesis

Reactivity hierarchy; class-level inference

Evidence Dimension	Synthetic derivatization potential at the pyrrolidine 3-position substituent
Target Compound Data	Primary alcohol (-CH₂OH): undergoes oxidation, esterification, Mitsunobu, sulfonation, and etherification under standard conditions
Comparator Or Baseline	3-Hydroxy analog: tertiary alcohol is sterically hindered, resists oxidation, slower esterification. 3-Methoxy analog: methyl ether requires harsh deprotection (BBr₃, HI) for further functionalization
Quantified Difference	Qualitative: primary vs. tertiary alcohol reactivity difference typically >10× in esterification rates; ether cleavage requires strongly acidic conditions (e.g., 48% HBr reflux)
Conditions	Standard organic synthesis conditions; reactivity inferred from well-established alcohol reactivity hierarchy (1° > 2° > 3°)

Why This Matters

Procurement decisions for building block libraries should favor compounds with chemically addressable handles that maximize synthetic divergence. The primary alcohol in the target compound supports a broader reaction scope compared to analogs, reducing the number of distinct building blocks needed in parallel synthesis campaigns.

Steric and Conformational Effects of 3-Methyl-3-hydroxymethyl Substitution vs. Unsubstituted Pyrrolidine

The geminal 3-methyl-3-hydroxymethyl substitution creates a quaternary carbon center on the pyrrolidine ring that restricts conformational flexibility relative to the unsubstituted 5-(pyrrolidin-1-yl)furan-2-carbaldehyde . This substitution increases the number of rotatable bonds from 1 (unsubstituted pyrrolidine analog) to 3 (target compound), while simultaneously increasing the three-dimensional character (Fsp³ = 0.82 for the target vs. 0.56 for the unsubstituted analog) [1]. The increased steric bulk can enhance target selectivity by filling hydrophobic pockets adjacent to the ligand binding site, a principle exploited in DHODH inhibitor design where optimized pyrrolidine substitution patterns improve selectivity for parasite vs. human enzyme isoforms [2]. The hydroxymethyl group also introduces an additional heavy atom count (15 vs. 12 for unsubstituted analog), increasing the molecular weight by 44 g/mol (209.24 vs. 165.19 g/mol).

3D Character & Sterics

Reported

Fsp³ = 0.82 (target) vs. 0.56 (unsub.)
MW = 209.2 vs. 165.2
Rot. bonds = 3 vs. 1

Higher 3D complexity may aid selectivity and metabolic stability

Calculated values; verify in lead optimization context

Evidence Dimension	Steric bulk, conformational flexibility, and three-dimensional character
Target Compound Data	MW = 209.24 g/mol; Rotatable bonds = 3; Fsp³ = 0.82; Heavy atom count = 15
Comparator Or Baseline	5-(Pyrrolidin-1-yl)furan-2-carbaldehyde: MW = 165.19 g/mol; Rotatable bonds = 1; Fsp³ = 0.56; Heavy atom count = 12 [1]
Quantified Difference	ΔMW = +44 g/mol (26.6% increase); ΔRotatable bonds = +2; ΔFsp³ = +0.26; ΔHeavy atoms = +3
Conditions	Calculated from canonical SMILES; Fsp³ = (number of sp³ hybridized carbons) / (total carbon count)

Why This Matters

The increased three-dimensional character (higher Fsp³) correlates with improved clinical success rates in drug discovery, as planar aromatic compounds are more prone to off-target effects and poor solubility. The quaternary carbon center also resists metabolic oxidation at the pyrrolidine ring, potentially extending metabolic half-life.

• [1] Fisher Scientific. 5-(1-Pyrrolidinyl)-2-furaldehyde, CAS 84966-28-9, MW 165.19 g/mol, C₉H₁₁NO₂. View Source
• [2] US Patent US8703811B2. Small molecule inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase. Filing date 2009-05-07. Illustrates SAR of pyrrolidinyl substitution patterns for DHODH inhibitor selectivity. View Source

Research and Industrial Application Scenarios for 5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]furan-2-carbaldehyde

Fragment-Based Lead Optimization for DHODH and Related Oxidoreductase Targets

The pyrrolidinylfuran-2-carbaldehyde scaffold, including the target compound, serves as a privileged fragment for dihydroorotate dehydrogenase (DHODH) inhibitor development, as demonstrated in patent US8703811B2 where structurally related analogs show IC₅₀ values in the nanomolar range against P. falciparum DHODH [1]. The 3-hydroxymethyl-3-methyl substitution offers an additional hydrogen bonding contact point not available in the unsubstituted pyrrolidine fragment, potentially strengthening interactions with the ubiquinone binding pocket. Procurement of this compound is warranted for structure-activity relationship (SAR) campaigns seeking to optimize parasite vs. human DHODH selectivity, leveraging the differentiated lipophilicity and hydrogen bonding profile established in Section 3 .

Diversity-Oriented Synthesis Libraries Requiring Orthogonally Reactive Building Blocks

The target compound's combination of an aldehyde electrophile and a primary alcohol nucleophile/leaving group enables iterative diversification strategies. The aldehyde can undergo reductive amination, Grignard addition, or Horner-Wadsworth-Emmons olefination, while the primary hydroxymethyl group can be independently functionalized via esterification, oxidation, or Mitsunobu displacement [1]. This orthogonal reactivity is superior to the 3-methoxy analog, whose methyl ether requires harsh deprotection prior to further functionalization, and the 3-hydroxy analog, whose tertiary alcohol exhibits sluggish reactivity. For medicinal chemistry groups building focused libraries of 100–1,000 compounds, this dual-reactivity profile reduces synthetic step count by 1–2 steps per analog compared to using the hydroxy or methoxy variants .

Physicochemical Property Screening Sets for CNS and Oral Bioavailability Optimization

With an estimated XLogP between 0.9 and 1.3 and topological polar surface area (tPSA) of approximately 60 Ų, the target compound occupies a favorable property space for both CNS penetration (tPSA < 90 Ų, logP 1–4) and oral bioavailability (tPSA < 140 Ų, logP < 5) [1]. The higher hydrogen bond donor count (HBD = 2) compared to the 3-methoxy analog (HBD = 0) potentially enhances aqueous solubility while maintaining adequate membrane permeability. Procurement of this compound alongside its 3-hydroxy (more polar, XLogP3 = 0.9) and 3-methoxy (more lipophilic, XLogP3 = 1.5) analogs enables systematic investigation of lipophilicity-activity relationships without introducing confounding structural variables beyond the single substituent change .

Agrochemical Intermediate Synthesis via Furan-Aldehyde Condensation Chemistry

The furan-2-carbaldehyde moiety is a key structural element in several agrochemical active ingredients, and pyrrolidine substitution modulates environmental fate properties. The target compound can serve as an intermediate for novel herbicidal DHODH inhibitors, an emerging mode of action exemplified by tetflupyrolimet and related pyrrolidinone-based herbicides that target plant DHODH [1]. The 3-hydroxymethyl group improves water solubility relative to unsubstituted pyrrolidine analogs, which may translate to improved phloem mobility in whole-plant assays, while the quaternary carbon center at the 3-position confers metabolic stability advantages against oxidative degradation in soil and plant systems .

Application

Selection Property

Validation Focus

Fragment-based DHODH inhibitor research

H-bond donor count and lipophilicity window

Parasite vs. human DHODH selectivity profiling

Diversity-oriented synthesis libraries

Orthogonal aldehyde and primary alcohol handles

Iterative diversification without harsh deprotection

Physicochemical property screening sets

Balanced polarity and hydrogen bonding profile

CNS / oral bioavailability parameter space

Agrochemical intermediate research

Water solubility and metabolic stability

Environmental fate and mobility assays

• [1] US Patent US8703811B2. Small molecule inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase. Assignee: Genzyme Corporation. Published 2014-05-06. View Source